Cas no 83933-16-8 (4-Methylthiophene-2-carboxamide)

4-Methylthiophene-2-carboxamide structure
83933-16-8 structure
Product Name:4-Methylthiophene-2-carboxamide
CAS No:83933-16-8
MF:C6H7NOS
MW:141.190880060196
MDL:MFCD06657971
CID:719681
PubChem ID:2795529
Update Time:2025-04-19

4-Methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Methylthiophene-2-carboxamide
    • 2-Thiophenecarboxamide,4-methyl-
    • 4-METHYL-THIOPHENE-2-CARBOXAMIDE
    • 2-Thiophenecarboxamide,4-methyl
    • 4-methyl-2-thiophenecarboxamide
    • 4-methylthiophen-2-carboxamide
    • 4-methyl-thiophene-2-carboxylic acid amide
    • SCHEMBL279422
    • A840687
    • J-515835
    • 83933-16-8
    • DTXSID00383749
    • SB66897
    • CHEBI:194855
    • FT-0764630
    • MFCD06657971
    • AKOS006344720
    • DB-010750
    • MDL： MFCD06657971
    • Inchi： 1S/C6H7NOS/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H2,7,8)
    • InChI Key： KESQGXHWTOVOQT-UHFFFAOYSA-N
    • SMILES： S1C=C(C)C=C1C(N)=O

Computed Properties

  • Exact Mass: 141.02500
  • Monoisotopic Mass: 141.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.239
  • Melting Point: 115-117
  • Boiling Point: 264.4°C at 760 mmHg
  • Flash Point: 113.7°C
  • Refractive Index: 1.589
  • PSA: 71.33000
  • LogP: 1.85570

4-Methylthiophene-2-carboxamide Security Information

4-Methylthiophene-2-carboxamide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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